methyl {4-[(diethylamino)sulfonyl]phenoxy}acetate

• IUPAC Name: methyl 2-[4-(diethylsulfamoyl)phenoxy]acetate
• InChI: InChI=1S/C13H19NO5S/c1-4-14(5-2)20(16,17)12-8-6-11(7-9-12)19-10-13(15)18-3/h6-9H,4-5,10H2,1-3H3
• InChI Key: FGDLIMNIFPHWQW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)OCC(=O)OC
• Molecular Formula: C13H19NO5S
• DSSTOX Substance ID: DTXSID30358405
• Molecular Weight: 301.36 g/mol
• CAS RN: 114617-87-7

Description

Methyl {4-[(diethylamino)sulfonyl]phenoxy}acetate is a chemical compound that is widely used in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. This compound is also known as MDPVA and is used as an intermediate in the synthesis of various drugs and pharmaceuticals. In

Mechanism of Action

The mechanism of action of MDPVA is not well understood. However, it is believed that this compound acts as an inhibitor of certain enzymes and proteins in the body. It may also interact with cell membranes and affect the function of ion channels and transporters.
Biochemical and Physiological Effects:
MDPVA has been shown to have various biochemical and physiological effects. It has anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. It also has anti-cancer properties and can induce apoptosis in cancer cells. MDPVA has been shown to have neuroprotective effects and can improve cognitive function in animal models. It also has anti-viral properties and can inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

MDPVA has several advantages for lab experiments. It is easy to synthesize and has a high yield. It is also relatively stable and can be stored for long periods. MDPVA is soluble in water and organic solvents, making it easy to use in various experimental setups. However, MDPVA has some limitations as well. It is a relatively new compound, and its mechanism of action is not well understood. It may also have some toxic effects, and further research is needed to determine its safety profile.

Future Directions

There are several future directions for research on MDPVA. One area of research is the development of new drugs and pharmaceuticals based on MDPVA. Another area of research is the development of new materials and coatings based on MDPVA. Further research is also needed to determine the mechanism of action of MDPVA and its safety profile. Additionally, more studies are needed to explore the potential therapeutic applications of MDPVA in various diseases and conditions.
Conclusion:
In conclusion, MDPVA is a chemical compound that is widely used in scientific research. It is used as an intermediate in the synthesis of various drugs and pharmaceuticals and is also used in the development of new materials. MDPVA has several biochemical and physiological effects and has potential therapeutic applications in various diseases and conditions. However, further research is needed to determine its mechanism of action and safety profile.

Synthesis Methods

The synthesis of MDPVA involves the reaction of 4-hydroxyacetophenone with diethylamine and sulfuric acid to form 4-[(diethylamino)sulfonyl]acetophenone. This intermediate is then reacted with methyl chloroacetate in the presence of a base to form MDPVA. The yield of this synthesis method is high, and the purity of the compound is also excellent.

Scientific Research Applications

MDPVA is widely used in scientific research as an intermediate in the synthesis of various drugs and pharmaceuticals. It is also used in the development of new chemical compounds and materials. MDPVA is used in the synthesis of anti-inflammatory drugs, anti-cancer drugs, and anti-viral drugs. It is also used in the development of new materials such as polymers, resins, and coatings.